Flomoxef Benzhydryl Ester-d4

Specification

• Molecular Formula: C₂₈H₂₄D₄F₂N₆O₇S₂
• Molecular Weight: 666.71

Introduction

Chemical Structure and Properties

Molecular Identity

Flomoxef Benzhydryl Ester-d4 possesses a complex chemical structure that incorporates multiple functional groups and moieties. The full chemical name reveals its structural complexity: 7-[[2-[(Difluoromethyl)thio]acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-7-methoxy-8-oxo-5-Oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Diphenyl Methyl Ester-d4. This elaborate nomenclature indicates the presence of various functional groups including a beta-lactam ring, tetrazole moiety, difluoromethylthio group, and the benzhydryl (diphenylmethyl) ester component.

The compound has been assigned the CAS registry number 949587-46-6, which serves as its unique identifier in chemical databases and literature. This standardized identification is crucial for researchers seeking to locate or reference this specific isotope-labeled compound.

Physical and Chemical Properties

The physical and chemical properties of Flomoxef Benzhydryl Ester-d4 are summarized in the following table:

Table 1: Physical and Chemical Properties of Flomoxef Benzhydryl Ester-d4

Property	Value
Molecular Formula	C₂₈H₂₄D₄F₂N₆O₇S₂
Molecular Weight	666.71 g/mol
CAS Number	949587-46-6
Physical State	Solid
Solubility	Chloroform, Methanol
Isotopic Labeling	Contains 4 deuterium atoms
Appearance	Not specifically described

The compound's solubility characteristics indicate it dissolves well in organic solvents such as chloroform and methanol, which is consistent with its complex organic structure containing both polar and non-polar regions. This solubility profile is important for researchers who need to prepare solutions of this compound for various analytical procedures or synthetic applications.

Applications in Research

Role as a Synthetic Intermediate

The primary application of Flomoxef Benzhydryl Ester-d4 is as an isotope-labeled intermediate in the synthesis of Flomoxef-d4, which is a deuterium-labeled version of the antibiotic Flomoxef. The benzhydryl ester serves as a protecting group for the carboxylic acid functionality during synthesis and is typically removed in subsequent steps to yield the final antibiotic.

This role highlights the compound's importance in the preparation of isotopically labeled pharmaceutical standards used in drug development, quality control, and analytical chemistry.

Analytical Applications

Deuterium-labeled compounds like Flomoxef Benzhydryl Ester-d4 serve crucial functions in analytical chemistry, particularly in:

• Mass spectrometry: The distinct mass signature of deuterated compounds makes them valuable as internal standards for quantitative analysis

• NMR spectroscopy: Deuterium labeling changes the magnetic properties of specific positions in the molecule, enabling detailed structural studies

• Metabolic studies: Deuterated compounds allow researchers to track metabolic transformations of drugs in biological systems

• Pharmacokinetic investigations: The isotopic label serves as a tracer to monitor drug distribution, metabolism, and elimination

These applications are particularly relevant for antimicrobial compounds like Flomoxef, where understanding metabolic pathways and stability is crucial for drug development and optimization.

Analytical Characterization

Chromatographic Behavior

The physical properties of Flomoxef Benzhydryl Ester-d4, particularly its solubility in organic solvents like chloroform and methanol, suggest compatibility with common chromatographic techniques such as high-performance liquid chromatography (HPLC). Such methods would be important for assessing the purity of synthesized material and for monitoring reactions involving this compound.

Flomoxef Benzhydryl Ester-d4 represents a specialized research tool in pharmaceutical science and drug development. Its primary importance lies in its role as a synthetic intermediate for deuterium-labeled Flomoxef antibiotics and as an analytical reference standard. The compound exemplifies the sophisticated chemical entities developed to support pharmaceutical research, particularly in the field of antibiotic development.

Despite limited detailed information in the literature specifically about this deuterium-labeled derivative, the available data provides a foundation for understanding its chemical properties, synthesis, and applications. As research in antibiotics and pharmaceutical analysis continues to advance, compounds like Flomoxef Benzhydryl Ester-d4 will likely maintain their importance in specialized research applications.